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For Researchers, Scientists, and Drug Development Professionals

The activation of caspases, a family of cysteine-aspartic proteases, is a hallmark of apoptosis
or programmed cell death. Accurate and sensitive measurement of intracellular caspase activity
is crucial for research in numerous fields, including cancer biology, neurodegenerative
diseases, and drug development. While traditional methods like Western blotting for cleaved
caspases provide valuable information, a variety of alternative probes offer real-time,
guantitative, and high-throughput analysis of caspase activation in living cells and in vivo. This
guide provides an objective comparison of these alternative probes, supported by experimental
data and detailed protocols, to aid researchers in selecting the most appropriate tool for their
specific needs.

Signaling Pathways of Caspase Activation

Caspase activation is a tightly regulated process initiated through two major pathways: the
extrinsic and intrinsic pathways. Both pathways converge on the activation of executioner
caspases, which are the primary targets for most of the probes discussed in this guide.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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